N-(2,2-di(furan-2-yl)ethyl)-3-(trifluoromethyl)benzamide
Description
N-(2,2-di(furan-2-yl)ethyl)-3-(trifluoromethyl)benzamide, commonly known as DTB or benzamide, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Antibacterial Activity
Furan derivatives, such as N-[2,2-bis(furan-2-yl)ethyl]-3-(trifluoromethyl)benzamide, have been recognized for their potent antibacterial properties. These compounds have been shown to be effective against both gram-positive and gram-negative bacteria. The inclusion of the furan nucleus in the molecular structure is a key synthetic strategy in the development of new antibacterial drugs, especially in the face of rising microbial resistance .
Antifungal and Antiviral Properties
The furan moiety present in these compounds also contributes to significant antifungal and antiviral activities. This makes them valuable in the treatment of infections caused by various fungi and viruses, expanding the scope of potential therapeutic applications beyond bacterial infections .
Anticancer Potential
Furan derivatives are being explored for their anticancer potential. The structural complexity and the presence of multiple reactive sites within these molecules allow for interactions with various biological targets, which can be leveraged in the design of novel anticancer therapies .
Cytotoxicity Profiling
The cytotoxic effects of furan derivatives on cancer cell lines are an area of active research. Studies have shown that these compounds can exhibit selective toxicity towards certain cancer cells, making them promising candidates for targeted cancer treatments .
Coordination Chemistry and Metal Complexes
The ability of furan derivatives to act as ligands and form complexes with metals adds another dimension to their utility. These metal complexes can have enhanced biological activity and stability, making them of interest in medicinal chemistry for various applications, including as potential anticancer agents .
Synthesis of Novel Drugs
The versatility of furan derivatives in chemical reactions makes them suitable building blocks for the synthesis of a wide range of novel drugs. Their reactivity can be utilized to create compounds with diverse pharmacological activities, addressing a variety of health conditions .
properties
IUPAC Name |
N-[2,2-bis(furan-2-yl)ethyl]-3-(trifluoromethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14F3NO3/c19-18(20,21)13-5-1-4-12(10-13)17(23)22-11-14(15-6-2-8-24-15)16-7-3-9-25-16/h1-10,14H,11H2,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTULBRAIJSKASN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(=O)NCC(C2=CC=CO2)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14F3NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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